99-96-7

4-Hydroxybenzoic acid

In Stock

• CAS RN:
• 99-96-7

• Formula:
• C7H6O3

• InChI:
• InChI=1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10)

• InChIKey:
• FJKROLUGYXJWQN-UHFFFAOYSA-N

• 4-Hydroxybenzoic acid is a phenolic acid that has been found in a variety of fruit peels and leaves.
  4-Hydroxybenzoic acid analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. 4-Hydroxybenzoic acid belongs to the class of aromatic acids, which may be used as a preservative in cosmetics, pharmaceuticals and as a synthetic flavoring agent in food products.
  4-Hydroxybenzoic acid, also known as p-hydroxybenzoate or 4-carboxyphenol, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid ...

8-(5-Hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-5,19-dimethyl-15,18,20-trioxapentacyclo[14.5.1.04,13.05,10.019,22]docosa-1(21),10-dien-14-one

In Stock

• CAS RN:
• 97399-96-7

• Formula:
• C28H40O8

• InChI:
• InChI=1S/C28H40O8/c1-15-25(29)21(31-4)12-23(34-15)35-18-9-10-27(2)17(11-18)6-7-19-20(27)8-5-16-13-32-28(3)24(16)22(14-33-28)36-26(19)30/h6,13,15,18-25,29H,5,7-12,14H2,1-4H3

• InChIKey:
• QANVGLGBLJFUIP-UHFFFAOYSA-N

• 8-(5-Hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-5,19-dimethyl-15,18,20-trioxapentacyclo[14.5.1.04,13.05,10.019,22]docosa-1(21),10-dien-14-one is a natural product found in Vincetoxicum mongolicum, Vincetoxicum forrestii, and other organisms with data available.

N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide

In Stock

• CAS RN:
• 398999-96-7

• Formula:
• C20H20FN3O3S2

• InChI:
• InChI=1S/C20H20FN3O3S2/c1-23-17-10-7-15(21)13-18(17)28-20(23)22-19(25)14-5-8-16(9-6-14)29(26,27)24-11-3-2-4-12-24/h5-10,13H,2-4,11-12H2,1H3

• InChIKey:
• FZXASYCVEFFKHC-LSDHQDQOSA-N

• N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C20H20FN3O3S2 and its molecular weight is 433.52. The purity is usually 95%.

N,N-diethyl-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoacetyl]indol-1-yl]acetamide

In Stock

• CAS RN:
• 893999-96-7

• Formula:
• C21H28N4O3

• InChI:
• InChI=1S/C21H28N4O3/c1-4-23(5-2)19(26)15-25-14-17(16-8-6-7-9-18(16)25)20(27)21(28)24-12-10-22(3)11-13-24/h6-9,14H,4-5,10-13,15H2,1-3H3

• InChIKey:
• OZQZIMMHNCXTLO-UHFFFAOYSA-N

• N,N-diethyl-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoacetyl]indol-1-yl]acetamide is a useful research compound. Its molecular formula is C21H28N4O3 and its molecular weight is 384.48. The purity is usually 95%.

Ethyl 2-((4-(furan-2-yl)pyrimidin-2-yl)thio)acetate

In Stock

• CAS RN:
• 937599-96-7

• Formula:
• C12H12N2O3S

• InChI:
• InChI=1S/C12H12N2O3S/c1-2-16-11(15)8-18-12-13-6-5-9(14-12)10-4-3-7-17-10/h3-7H,2,8H2,1H3

• InChIKey:
• LXOKGCGFFGYIII-UHFFFAOYSA-N

• Ethyl 2-((4-(furan-2-yl)pyrimidin-2-yl)thio)acetate is a useful research compound. Its molecular formula is C12H12N2O3S and its molecular weight is 264.30 g/mol. The purity is usually 95%.

3-(2-Phenylethyl)-3-azabicyclo[3.2.1]octan-8-ol

• CAS RN:
• 115399-96-7

• Formula:
• C15H21NO

• InChI:
• InChI=1S/C15H21NO/c17-15-13-6-7-14(15)11-16(10-13)9-8-12-4-2-1-3-5-12/h1-5,13-15,17H,6-11H2

• InChIKey:
• YWHCRTOBFQNRGH-UHFFFAOYSA-N

• 3-(2-Phenylethyl)-3-azabicyclo[3.2.1]octan-8-ol, also known as 3-(2-Phenylethyl)-3-azabicyclo[3.2.1]octan-8-ol, is a useful research compound. Its molecular formula is C15H21NO and its molecular weight is 231.33 g/mol. The purity is usually 95%.

1-(2-Acetoxyethyl)-3-acetylpyridinium bromide

• CAS RN:
• 128099-96-7

• Formula:
• C14H12N2O4

• 1-(2-Acetoxyethyl)-3-acetylpyridinium bromide, also known as 1-(2-Acetoxyethyl)-3-acetylpyridinium bromide, is a useful research compound. Its molecular formula is C14H12N2O4. The purity is usually 95%.

Octyl 2,3,4,6-O-Tetraacetyl-beta-D-mannopyranoside

In Stock

• CAS RN:
• 128299-96-7

• Formula:
• C₂₂H₃₆O₁₀

• InChI:
• InChI=1S/C22H36O10/c1-6-7-8-9-10-11-12-27-22-21(31-17(5)26)20(30-16(4)25)19(29-15(3)24)18(32-22)13-28-14(2)23/h18-22H,6-13H2,1-5H3/t18-,19-,20+,21+,22-/m1/s1

• Octyl 2,3,4,6-O-Tetraacetyl-beta-D-mannopyranoside, also known as Octyl 2,3,4,6-O-Tetraacetyl-beta-D-mannopyranoside, is a useful research compound. Its molecular formula is C₂₂H₃₆O₁₀ and its molecular weight is 460.52. The purity is usually 95%.

N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide

In Stock

• CAS RN:
• 1019099-96-7

• Formula:
• C20H19N3O2S

• InChI:
• InChI=1S/C20H19N3O2S/c1-14-7-9-16(10-8-14)23-20(17-12-26(25)13-18(17)22-23)21-19(24)11-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,21,24)

• InChIKey:
• QSAVWEMBWBDLRC-UHFFFAOYSA-N

• N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide is a useful research compound. Its molecular formula is C20H19N3O2S and its molecular weight is 365.45. The purity is usually 95%.

1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide

In Stock

• CAS RN:
• 1797299-96-7

• Formula:
• C20H23NO4S3

• InChI:
• InChI=1S/C20H23NO4S3/c1-19(2)14-5-7-20(19,17(22)9-14)12-28(24,25)21-10-15-3-4-16(27-15)18(23)13-6-8-26-11-13/h3-4,6,8,11,14,21H,5,7,9-10,12H2,1-2H3

• InChIKey:
• RWHKGTCLNNJFHT-UHFFFAOYSA-N

• 1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide is a useful research compound. Its molecular formula is C20H23NO4S3 and its molecular weight is 437.59. The purity is usually 95%.

Ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate hydrochloride

Usually In Stock

• CAS RN:
• 2230799-96-7

• Formula:
• C13H18ClNO4

• InChI:
• InChI=1S/C13H17NO4.ClH/c1-3-17-12(15)8-9-5-6-11(14)10(7-9)13(16)18-4-2;/h5-7H,3-4,8,14H2,1-2H3;1H

• InChIKey:
• YYBCNAYIHODAQA-UHFFFAOYSA-N

• Ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate hydrochloride is a useful research compound. Its molecular formula is C13H18ClNO4 and its molecular weight is 287.74. The purity is usually 95%.

Tert-butyl 2-amino-3-propan-2-ylbenzoate

Usually In Stock

• CAS RN:
• 2248299-96-7

• Formula:
• C14H21NO2

• InChI:
• InChI=1S/C14H21NO2/c1-9(2)10-7-6-8-11(12(10)15)13(16)17-14(3,4)5/h6-9H,15H2,1-5H3

• InChIKey:
• ZXUOZVNRALANFT-UHFFFAOYSA-N

• Tert-butyl 2-amino-3-propan-2-ylbenzoate is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.327. The purity is usually 95%.